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Compound of Interest

Compound Name:
Manganese dichloride

monohydrate

CAS No.: 73913-06-1

Cat. No.: B3429340

Get Quote

Abstract & Biological Relevance
Manganese (

) is a critical divalent cation in molecular biology and biochemistry, serving as an essential
cofactor for numerous enzymes, including DNA polymerases, RNA polymerases, and restriction
endonucleases (e.g., DNase I, BamHI). In bacterial transformation protocols,

is often used in conjunction with

to enhance the permeability of cell membranes to plasmid DNA.

While Manganese(II) Chloride Tetrahydrate (

) is the most common commercial form, this protocol specifically addresses the preparation of a
1M stock solution using Manganese(II) Chloride Monohydrate (
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). This distinction is vital for precise molarity calculations, as the hydration state significantly
alters the molecular weight and subsequent mass-to-volume ratios.

Physicochemical Properties & Reagent Selection
To ensure experimental reproducibility, the specific hydration state of the starting material must

be verified. The use of monohydrate vs. tetrahydrate changes the required mass by

approximately 37%.

Table 1: Manganese Chloride Hydrate Comparison

Property
Monohydrate (

)

Tetrahydrate (

)

Anhydrous (

)

Molecular Weight 143.86 g/mol 197.91 g/mol 125.84 g/mol

Appearance Pink/Rose Crystal Rose Crystal Pink/Pale Solid

Solubility (

)
High High High

Common Application
Industrial/Specific

Synthesis

General Bio-Lab

Standard
Specialized Chemistry

Hygroscopy Moderate High Deliquescent

Critical Insight:

solutions are susceptible to oxidation, converting

(pink/colorless) to

(brown precipitate/turbidity) upon prolonged exposure to air or high pH. High-purity

water (18.2 MΩ·cm) and sterile filtration are strictly recommended over autoclaving

to maintain stability.
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Protocol: Preparation of 1M Stock Solution (100 mL)
Reagents & Equipment

Solid: Manganese(II) chloride monohydrate (CAS: 64333-01-3), ACS Reagent Grade or

higher.

Solvent: Ultrapure Water (Milli-Q Type 1, 18.2 MΩ·cm).

Filtration: 0.22

m PES (Polyethersulfone) syringe filter or vacuum unit. Note: Nylon filters should be avoided
as they can sometimes bind metal ions.

Container: Polypropylene (PP) tube or acid-washed glass bottle.

Calculations (Dimensional Analysis)
To prepare 100 mL (0.1 L) of a 1 Molar (1 mol/L) solution:

Variant Note: If you mistakenly use Tetrahydrate (

), you would need 19.79 g. Always check the bottle label.

Step-by-Step Methodology
Weighing: Accurately weigh 14.39 g of

onto a weighing boat.

Initial Dissolution: Add approximately 80 mL of Ultrapure water to a clean beaker or

graduated cylinder.

Mixing: Add the solid to the water under constant stirring (magnetic stir bar).

Observation: The solution should appear clear to faint pink.
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Exothermic Check: The dissolution is slightly exothermic; allow to equilibrate to room

temperature if significant heat is generated (rare at this volume).

Volume Adjustment: Transfer to a 100 mL volumetric flask (for highest precision) or

graduated cylinder. Bring the total volume to exactly 100 mL with Ultrapure water.

Sterilization (Crucial): Do not autoclave. Autoclaving can accelerate oxidation and precipitate

trace impurities.

Pass the solution through a 0.22

m PES filter into a sterile polypropylene storage bottle.

Storage: Wrap the container in aluminum foil (if clear plastic) or store in a dark cabinet at

Room Temperature (

).

Visualization: Workflow & Logic
Figure 1: Preparation Workflow

Start: 14.39g
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Caption: Standard workflow for preparing 1M Manganese Chloride Monohydrate stock,

emphasizing the visual check point before filtration.

Figure 2: Troubleshooting Decision Tree
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Issue: Solution is
Brown or Cloudy

Oxidation (Mn2+ -> Mn4+)

Impure Water / High pH

Discard.
Re-make with fresh Milli-Q.

Check pH.
If >6.0, water is suspect.

If pH is high

Click to download full resolution via product page

Caption: Diagnostic logic for common MnCl2 preparation failures involving oxidation or

contamination.

Quality Control & Troubleshooting
Self-Validating System
A correctly prepared solution must pass these criteria immediately after preparation:
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Parameter Specification Failure Mode

Color Clear to Faint Pink

Brown/Yellow: Indicates

oxidation to

. Discard.

Turbidity None

Cloudy: Insoluble carbonates

or hydroxides formed. Check

water quality.

pH (Natural)
> 7.0: Promotes rapid

oxidation.

Common Issues
Brown Precipitate: This is Manganese Dioxide (

). It forms if the water pH is too alkaline or if the reagent is old.

Fix: Ensure water is 18.2 MΩ·cm. If the solid reagent in the bottle is clumped and brown,

buy a new bottle.

Wrong Mass: If the solution is used for precise enzyme kinetics (e.g., BamHI digestion),

using the calculation for Tetrahydrate while using Monohydrate salt will result in a 1.37M

solution, potentially inhibiting the enzyme.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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